Cas no 306935-36-4 (2,2-(3-AMINOPHENYL)-1-IMIDAZOLINE 4-TOLUENESULPHONATE)

• Product Name: 2,2-(3-AMINOPHENYL)-1-IMIDAZOLINE 4-TOLUENESULPHONATE
• CAS No: 306935-36-4
• MF: C₁₆H₁₉N₃O₃S
• MW: 333.40536236763
• CID: 300100
• PubChem ID: 44669926
• Update Time: 2025-04-19

2,2-(3-AMINOPHENYL)-1-IMIDAZOLINE 4-TOLUENESULPHONATE Chemical and Physical Properties

Names and Identifiers

• 2,2-(3-AMINOPHENYL)-1-IMIDAZOLINE 4-TOLUENESULPHONATE
• 3-(4,5-Dihydro-1H-imidazol-2-yl)aniline 4-methylbenzenesulfonate
• 306935-36-4

• Inchi： 1S/C9H11N3.C7H8O3S/c10-8-3-1-2-7(6-8)9-11-4-5-12-9;1-6-2-4-7(5-3-6)11(8,9)10/h1-3,6H,4-5,10H2,(H,11,12);2-5H,1H3,(H,8,9,10)
• InChI Key： LQWDYNZEXCENCU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.N1C(C2C=CC=C(C=2)N)=NCC1

Computed Properties

• Exact Mass: 333.11471265g/mol
• Monoisotopic Mass: 333.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų